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Compound of Interest

Compound Name: YE120

CAS No.: 383124-82-1

Cat. No.: B1684258

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers in confirming the activity of YE120, a GPR35 agonist.

Frequently Asked Questions (FAQs)
Q1: What is YE120 and what is its primary mechanism of action?

YE120 is a potent synthetic agonist for the G protein-coupled receptor 35 (GPR35). Its primary

mechanism of action is to bind to and activate GPR35, initiating downstream intracellular

signaling cascades.

Q2: What are the known signaling pathways activated by GPR35 upon YE120 binding?

GPR35 is known to couple to several G protein families, leading to diverse downstream effects.

The primary signaling pathways include:

Gαi/o: Inhibition of adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels.

Gα12/13: Activation of RhoA signaling pathways, which can influence cell shape and motility.
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β-arrestin recruitment: This pathway is involved in receptor desensitization and

internalization, but can also initiate G protein-independent signaling, such as the activation of

ERK1/2.[1]

Q3: What are the recommended in vitro assays to confirm that YE120 is active?

To confirm the agonist activity of YE120 on GPR35, the following assays are recommended:

β-arrestin Recruitment Assays: These assays directly measure the recruitment of β-arrestin

to the activated GPR35 receptor. They are robust and well-suited for high-throughput

screening.[2]

Dynamic Mass Redistribution (DMR) Assays: This label-free technology provides a holistic

readout of the cellular response to GPR35 activation by detecting changes in intracellular

mass distribution.[3]

ERK1/2 Phosphorylation Assays: As β-arrestin recruitment can lead to ERK1/2 activation,

measuring the phosphorylation of ERK1/2 can be an indirect confirmation of YE120 activity.

[1]

Q4: Are there species-specific differences in YE120 activity?

Yes, significant species-specific differences in the potency of GPR35 agonists have been

reported.[4] It is crucial to use the appropriate species ortholog of GPR35 in your experiments

to ensure the relevance of your findings. The potency of YE120 may vary between human, rat,

and mouse GPR35.
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Plate PathHunter® cells
(GPR35-ProLink™ + β-arrestin-EA)

Incubate overnight

Prepare YE120 serial dilutions

Add YE120 to cells

Incubate for 90 minutes

Prepare detection reagent

Add detection reagent

Incubate at room temperature
for 60 minutes

Read chemiluminescence

Analyze data (EC50)
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Seed cells in biosensor microplate

Culture cells to confluence

Wash cells with assay buffer

Equilibrate and record baseline DMR signal

Prepare YE120 dilutions in assay buffer

Add YE120 to cells

Record DMR signal in real-time

Analyze DMR traces and calculate EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GPR35 acts a dual role and therapeutic target in inflammation - PMC
[pmc.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. researchgate.net [researchgate.net]

4. Therapeutic Opportunities and Challenges in Targeting the Orphan G Protein-Coupled
Receptor GPR35 - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: YE120 Activity Confirmation].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684258/docs#technical-support-center-ye120-
activity-confirmation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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